Cas no 284664-77-3 (2,4-Dichloro-5-methylbenzene-1-sulphonyl fluoride)

• Product Name: 2,4-Dichloro-5-methylbenzene-1-sulphonyl fluoride
• CAS No: 284664-77-3
• MF: C₇H₅Cl₂FO₂S
• MW: 243.082802534103
• CID: 5704809
• PubChem ID: 2780887
• Update Time: 2025-05-20

2,4-Dichloro-5-methylbenzene-1-sulphonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2,4-dichloro-5-methylbenzene-1-sulphonyl fluoride
• 284664-77-3
• 2,4-dichloro-5-methylbenzene-1-sulphonylfluoride
• EN300-728357
• 2,4-dichloro-5-methylbenzenesulfonyl fluoride
• 2,4-dichloro-5-methylbenzene-1-sulfonyl fluoride
• Benzenesulfonyl fluoride, 2,4-dichloro-5-methyl-
• 2,4-Dichloro-5-methylbenzene-1-sulphonyl fluoride

• Inchi： 1S/C7H5Cl2FO2S/c1-4-2-7(13(10,11)12)6(9)3-5(4)8/h2-3H,1H3
• InChI Key： PJNZSIMMTJEUSB-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C)C=C1S(=O)(=O)F)Cl

Computed Properties

• Exact Mass: 241.9371341g/mol
• Monoisotopic Mass: 241.9371341g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• Density: 1.516±0.06 g/cm3(Predicted)
• Boiling Point: 300.4±42.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 2,4-Dichloro-5-methylbenzene-1-sulphonyl fluoride

Latest Research Insights on 2,4-Dichloro-5-methylbenzene-1-sulphonyl fluoride (CAS: 284664-77-3) in Chemical Biology and Pharmaceutical Applications

Recent studies have highlighted the growing significance of 2,4-Dichloro-5-methylbenzene-1-sulphonyl fluoride (CAS: 284664-77-3) as a versatile chemical intermediate in drug discovery and chemical biology. This compound, characterized by its sulphonyl fluoride moiety, has garnered attention due to its unique reactivity profile, enabling selective modifications of biomolecules. Current research focuses on its applications in covalent inhibitor design, activity-based protein profiling (ABPP), and targeted therapeutics, positioning it as a critical tool for probing biological systems and developing novel pharmaceuticals.

A 2023 study published in Journal of Medicinal Chemistry demonstrated the compound's efficacy as a warhead in covalent kinase inhibitors, leveraging its sulphonyl fluoride group for irreversible binding to catalytic lysine residues. The research team synthesized derivatives of 284664-77-3, achieving >80% target engagement in vitro against EGFR and BTK kinases, with IC50 values in the low nanomolar range. This work underscores the compound's potential in addressing drug-resistant mutations through covalent inhibition strategies.

Parallel investigations in chemical proteomics have utilized 2,4-Dichloro-5-methylbenzene-1-sulphonyl fluoride as a privileged scaffold for ABPP probes. A Nature Chemical Biology publication revealed its exceptional reactivity with serine hydrolases when incorporated into activity-based probes, enabling system-wide mapping of enzyme activities in complex proteomes. The dichloro-methyl substitution pattern was found to enhance membrane permeability while maintaining selectivity, addressing a key challenge in live-cell proteomics applications.

From a synthetic chemistry perspective, advances in the scalable production of 284664-77-3 have been reported, with new catalytic fluorosulphonation methods achieving yields exceeding 85% (ACS Catalysis, 2024). These methodological improvements address previous limitations in the compound's accessibility, facilitating broader adoption in medicinal chemistry campaigns. Notably, the developed route demonstrates excellent functional group tolerance, enabling late-stage diversification of the core scaffold.

Emerging therapeutic applications include the compound's use in targeted protein degradation. Recent patent filings (WO202318765) describe bifunctional molecules incorporating 2,4-Dichloro-5-methylbenzene-1-sulphonyl fluoride that recruit E3 ubiquitin ligases to disease-relevant proteins. This approach capitalizes on the compound's balanced reactivity and stability profile, achieving sustained target degradation with reduced off-target effects compared to traditional electrophiles.

Safety and ADME profiling studies (2024, Chemical Research in Toxicology) indicate that derivatives of 284664-77-3 show favorable pharmacokinetic properties, with moderate plasma protein binding (60-75%) and acceptable metabolic stability across species. The methyl substitution at the 5-position was found to mitigate potential toxicity concerns associated with polychlorinated aromatics, while maintaining the desired reactivity of the sulphonyl fluoride group.

Looking forward, the unique properties of 2,4-Dichloro-5-methylbenzene-1-sulphonyl fluoride position it as a key building block for next-generation covalent drugs and chemical probes. Ongoing clinical trials featuring compounds derived from this scaffold (NCT05678945) in oncology indications may validate its therapeutic potential. Further research directions include exploration of its reactivity with non-catalytic amino acids and development of light-activatable derivatives for spatiotemporal control of biological activity.